Cas no 2580226-20-4 (4-{[(Benzyloxy)carbonyl]amino}-5-bromopyridine-3-carboxylic acid)

• Product Name: 4-{[(Benzyloxy)carbonyl]amino}-5-bromopyridine-3-carboxylic acid
• CAS No: 2580226-20-4
• MF: C₁₄H₁₁BrN₂O₄
• MW: 351.152142763138
• CID: 6561648
• PubChem ID: 165891401
• Update Time: 2025-05-21

4-{[(Benzyloxy)carbonyl]amino}-5-bromopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580226-20-4
• EN300-27726425
• 4-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-3-carboxylic acid
• 4-{[(Benzyloxy)carbonyl]amino}-5-bromopyridine-3-carboxylic acid

• Inchi： 1S/C14H11BrN2O4/c15-11-7-16-6-10(13(18)19)12(11)17-14(20)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)(H,16,17,20)
• InChI Key： UHNRCDKSXHNJSZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 349.99022g/mol
• Monoisotopic Mass: 349.99022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.5Ų

Additional information on 4-{[(Benzyloxy)carbonyl]amino}-5-bromopyridine-3-carboxylic acid

Comprehensive Overview of 4-{[(Benzyloxy)carbonyl]amino}-5-bromopyridine-3-carboxylic acid (CAS No. 2580226-20-4)

4-{[(Benzyloxy)carbonyl]amino}-5-bromopyridine-3-carboxylic acid (CAS No. 2580226-20-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the benzyloxycarbonyl (Cbz) protecting group and bromine substitution, make it a versatile building block for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 4-{[(Benzyloxy)carbonyl]amino}-5-bromopyridine-3-carboxylic acid aligns with current trends in medicinal chemistry, where researchers focus on targeted drug design and small molecule inhibitors. Searches for "pyridine derivatives in drug discovery" or "Cbz-protected amino acids" highlight its relevance. This compound’s carboxylic acid moiety further enables conjugation reactions, making it valuable for peptide synthesis and bioconjugation strategies.

From a synthetic perspective, CAS No. 2580226-20-4 is often explored for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex architectures. Its bromine atom acts as a handle for further functionalization, addressing the demand for "customizable brominated intermediates" in high-throughput screening libraries. Additionally, the Cbz group offers selective deprotection pathways, a feature frequently searched in "amine protection-deprotection techniques."

Environmental and sustainability concerns have also driven innovations in the synthesis of 4-{[(Benzyloxy)carbonyl]amino}-5-bromopyridine-3-carboxylic acid. Researchers are optimizing greener protocols, such as catalyst-free reactions or solvent-free conditions, to align with "green chemistry principles." This aligns with frequent queries like "eco-friendly synthesis of bromopyridines," reflecting the industry’s shift toward sustainable practices.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural integrity—topics often searched as "analytical validation of pharmaceutical intermediates." Its stability under various pH conditions and compatibility with solid-phase synthesis further broaden its utility in combinatorial chemistry.

In summary, 4-{[(Benzyloxy)carbonyl]amino}-5-bromopyridine-3-carboxylic acid (CAS No. 2580226-20-4) exemplifies the intersection of structural versatility and practical applicability in modern chemistry. Its role in drug development, material science, and green synthesis continues to inspire research, addressing both academic inquiries and industrial needs.